![molecular formula C13H30N2 B079978 Tridecane-1,13-diamine CAS No. 14465-66-8](/img/structure/B79978.png)
Tridecane-1,13-diamine
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Overview
Description
Tridecane-1,13-diamine, also known as tridecamethylenediamine, is a chemical compound with the molecular formula C13H30N2. It is a linear, aliphatic diamine that is commonly used in the synthesis of various polymers, including polyamides, polyurethanes, and polyesters. This compound has also been found to have potential applications in the biomedical field due to its unique chemical and physical properties.
Mechanism of Action
The antimicrobial properties of tridecane-1,13-diamine are thought to be due to its ability to disrupt bacterial cell membranes. It has been shown to have a preferential affinity for the negatively charged bacterial membranes, leading to membrane destabilization and eventual cell death.
Biochemical and Physiological Effects:
In addition to its antimicrobial properties, this compound has also been found to have potential as a growth factor for certain cell types. It has been shown to stimulate the growth of fibroblasts and endothelial cells, suggesting potential applications in tissue engineering and regenerative medicine.
Advantages and Limitations for Lab Experiments
Tridecane-1,13-diamine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a low toxicity profile, making it safe for use in cell culture and animal studies. However, its hydrophobic nature can make it difficult to incorporate into aqueous solutions, which may limit its applications in certain experiments.
Future Directions
There are several potential future directions for research on tridecane-1,13-diamine. One area of interest is the development of new drug delivery systems using this compound as a carrier. Additionally, further studies on its antimicrobial properties and potential applications in wound healing and medical device coatings are warranted. Finally, investigations into its potential use as a growth factor for tissue engineering and regenerative medicine applications are also promising avenues for future research.
Synthesis Methods
Tridecane-1,13-diamine can be synthesized through a variety of methods, including the reaction of 1,13-dibromotridecane with ammonia or hydrazine, or the reaction of 1,13-dichlorotridecane with ammonia or sodium azide. Another method involves the hydrogenation of 1,13-dicyanotridecane using a palladium catalyst. These methods produce high yields of this compound with relatively simple reaction conditions.
Scientific Research Applications
Tridecane-1,13-diamine has been extensively studied for its potential applications in the biomedical field. It has been shown to have antimicrobial properties, making it a potential candidate for use in wound dressings and other medical devices. Additionally, this compound has been found to have potential as a drug delivery agent due to its ability to form stable complexes with various drugs.
Properties
14465-66-8 | |
Molecular Formula |
C13H30N2 |
Molecular Weight |
214.39 g/mol |
IUPAC Name |
tridecane-1,13-diamine |
InChI |
InChI=1S/C13H30N2/c14-12-10-8-6-4-2-1-3-5-7-9-11-13-15/h1-15H2 |
InChI Key |
BPSKTAWBYDTMAN-UHFFFAOYSA-N |
SMILES |
C(CCCCCCN)CCCCCCN |
Canonical SMILES |
C(CCCCCCN)CCCCCCN |
synonyms |
1,13-Diaminotridecane |
Origin of Product |
United States |
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